Cas no 1044768-85-5 (3-(4-methoxy-3-methylphenyl)piperidine)

• Product Name: 3-(4-methoxy-3-methylphenyl)piperidine
• CAS No: 1044768-85-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6441988
• PubChem ID: 24904275
• Update Time: 2025-08-04

3-(4-methoxy-3-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-methylphenyl)piperidine
• EN300-1839599
• 1044768-85-5

• Inchi： 1S/C13H19NO/c1-10-8-11(5-6-13(10)15-2)12-4-3-7-14-9-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key： SQSVGMGTIAOIPK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1CNCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(4-methoxy-3-methylphenyl)piperidine

Professional Introduction to Compound with CAS No. 1044768-85-5 and Product Name: 3-(4-methoxy-3-methylphenyl)piperidine

3-(4-methoxy-3-methylphenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1044768-85-5, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular framework, featuring a piperidine ring linked to a substituted phenyl group, positions it as a promising candidate for further exploration in developing novel therapeutic agents.

The structural composition of 3-(4-methoxy-3-methylphenyl)piperidine encompasses a piperidine core, which is a six-membered heterocyclic amine, and an aromatic ring substituted with methoxy and methyl groups. This arrangement not only contributes to the compound’s distinct chemical properties but also opens up diverse possibilities for its interaction with biological targets. The presence of the methoxy group at the para position relative to the methyl group on the phenyl ring enhances its lipophilicity, making it more soluble in lipophilic environments and potentially facilitating membrane permeability—a crucial factor for drug bioavailability.

In recent years, there has been a surge in research focusing on piperidine derivatives due to their versatile pharmacological properties. Piperidines are known for their ability to modulate various biological pathways, making them valuable scaffolds in drug design. Specifically, 3-(4-methoxy-3-methylphenyl)piperidine has been investigated for its potential role in central nervous system (CNS) disorders. Its structural features suggest that it may interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin pathways. These pathways are implicated in conditions such as depression, anxiety, and neurodegenerative diseases, highlighting the compound’s therapeutic relevance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with remarkable accuracy. Molecular docking studies have been conducted using 3-(4-methoxy-3-methylphenyl)piperidine as a lead molecule to identify potential binding sites on target proteins. These studies have shown promising interactions with enzymes and receptors relevant to CNS disorders, suggesting that this compound could serve as a basis for developing novel therapeutics. Additionally, virtual screening techniques have been employed to identify analogs of 3-(4-methoxy-3-methylphenyl)piperidine that may exhibit enhanced efficacy or reduced side effects.

The synthesis of 3-(4-methoxy-3-methylphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. The choice of starting materials and reaction conditions significantly impacts the overall efficiency of the synthesis. Researchers have explored various catalytic systems to improve reaction rates and selectivity, thereby reducing unwanted byproducts. Green chemistry principles have also been integrated into these synthetic protocols to minimize environmental impact.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of 3-(4-methoxy-3-methylphenyl)piperidine. Initial experiments have demonstrated its ability to modulate neurotransmitter release and receptor activity in cell-based models. These findings are particularly intriguing given the compound’s structural similarity to known psychoactive substances. However, further research is necessary to fully characterize its pharmacological profile and assess its safety profile before moving into clinical trials.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. To address these issues, researchers are exploring structure-activity relationship (SAR) studies to modify the molecular structure of 3-(4-methoxy-3-methylphenyl)piperidine for improved pharmacokinetic properties. By systematically altering substituents on the piperidine and phenyl rings, scientists aim to enhance bioavailability while maintaining or improving therapeutic efficacy. Such modifications may also help reduce potential side effects associated with similar compounds.

The role of 3-(4-methoxy-3-methylphenyl)piperidine in drug discovery extends beyond CNS applications. Its unique structural features make it a versatile scaffold for developing compounds targeting other disease areas as well. For instance, modifications to its core structure could yield derivatives with anti-inflammatory or anticancer properties. This adaptability underscores the importance of exploring piperidine derivatives as lead compounds in medicinal chemistry.

As computational methods continue to evolve, so does our ability to predict the biological activity of complex molecules like 3-(4-methoxy-3-methylphenyl)piperidine. Advanced machine learning algorithms can now analyze large datasets containing chemical structures and biological responses to identify promising candidates for further investigation. These tools are particularly valuable in high-throughput screening programs where thousands of compounds are tested rapidly for their potential therapeutic effects.

The future of research on 3-(4-methoxy-3-methylphenyl)piperidine looks promising as more resources are allocated toward understanding its pharmacological properties and exploring its potential applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.